Cas no 75279-59-3 (3-Pyridineacetonitrile, 5-methyl-)

• Product Name: 3-Pyridineacetonitrile, 5-methyl-
• CAS No: 75279-59-3
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 4913903
• Update Time: 2025-10-22

3-Pyridineacetonitrile, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetonitrile, 5-methyl-
• 3-Methylpyridine-5-acetonitrile
• 2-(5-methylpyridin-3-yl)acetonitrile

• Inchi： 1S/C8H8N2/c1-7-4-8(2-3-9)6-10-5-7/h4-6H,2H2,1H3
• InChI Key： WUTDBSOUSJRTKE-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C(C=1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• XLogP3: 0.9
• Topological Polar Surface Area: 36.7

Additional information on 3-Pyridineacetonitrile, 5-methyl-

Comprehensive Overview of 3-Pyridineacetonitrile, 5-methyl- (CAS No. 75279-59-3): Properties, Applications, and Industry Insights

3-Pyridineacetonitrile, 5-methyl- (CAS No. 75279-59-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative of pyridine is characterized by its unique molecular structure, featuring a methyl group at the 5-position and an acetonitrile moiety attached to the pyridine ring. Its chemical formula, C₈H₈N₂, and molecular weight of 132.16 g/mol make it a versatile intermediate in synthetic chemistry.

The compound's high purity grade (typically ≥98%) and stability under controlled conditions make it suitable for applications in drug discovery and material science. Researchers frequently utilize 3-Pyridineacetonitrile, 5-methyl- as a building block for heterocyclic compounds, particularly in the development of kinase inhibitors and bioactive molecules. Its role in catalysis and ligand design has also been explored in recent studies.

In the context of green chemistry trends, 75279-59-3 has been investigated for its potential in sustainable synthesis routes. The compound's compatibility with microwave-assisted reactions and flow chemistry systems aligns with the industry's shift toward energy-efficient processes. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

Market analysts note growing demand for 5-methyl-3-pyridineacetonitrile in Asia-Pacific research hubs, driven by increased investment in precision medicine and crop protection solutions. The compound's structure-activity relationship (SAR) studies have revealed promising interactions with biological targets, particularly in neurological disorders and metabolic disease research.

From a regulatory perspective, proper handling of 3-Pyridineacetonitrile, 5-methyl- requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers are advised to consult SDS documentation and implement engineering controls when working with powdered forms. Storage recommendations typically include anhydrous conditions at 2-8°C to maintain long-term stability.

Recent patent literature highlights innovative applications of CAS 75279-59-3 in OLED materials and conductive polymers, expanding its utility beyond traditional pharmaceutical uses. The compound's electron-withdrawing properties and aromatic character contribute to its performance in these advanced material systems.

For researchers sourcing 5-methyl-pyridine-3-acetonitrile, quality parameters such as residual solvent content, heavy metal limits, and isomeric purity should be carefully evaluated. Reputable suppliers provide certificates of analysis (CoA) and stability data to support critical research applications.

The future outlook for 3-Pyridineacetonitrile, 5-methyl- appears promising, with ongoing studies exploring its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. As synthetic methodologies advance, this compound continues to demonstrate value across multiple scientific disciplines.